2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid

• IUPAC Name: 2-[[4-[[2-(3,4-dimethylphenoxy)acetyl]amino]benzoyl]amino]benzoic acid
• InChI: InChI=1S/C24H22N2O5/c1-15-7-12-19(13-16(15)2)31-14-22(27)25-18-10-8-17(9-11-18)23(28)26-21-6-4-3-5-20(21)24(29)30/h3-13H,14H2,1-2H3,(H,25,27)(H,26,28)(H,29,30)
• InChI Key: NHDQMXUPVDSPRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3C(=O)O)C
• Molecular Formula: C24H22N2O5
• Molecular Weight: 418.4 g/mol

Description

2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid, also known as DAPA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties.

Mechanism of Action

2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid exerts its anti-inflammatory, analgesic, and antipyretic effects by inhibiting the cyclooxygenase (COX) enzyme. COX is responsible for the production of prostaglandins, which are known to play a role in inflammation and pain. 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid inhibits COX-2, which is the isoform of COX that is induced during inflammation. By inhibiting COX-2, 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid reduces the production of prostaglandins, which leads to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects:
2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been shown to inhibit the production of prostaglandins in vitro. 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid has been shown to be well-tolerated in animal studies and has a low toxicity profile.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid in lab experiments is its well-characterized mechanism of action. 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid has been extensively studied for its potential therapeutic applications, and its mechanism of action has been well-established. Another advantage is its low toxicity profile. 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid has been shown to be well-tolerated in animal studies, which makes it a promising candidate for further preclinical studies. One limitation of using 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid. One direction is to further investigate its potential therapeutic applications. 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties, but its potential use in the treatment of various diseases such as rheumatoid arthritis, osteoarthritis, and cancer needs to be further explored. Another direction is to study the pharmacokinetics of 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid in animal models and humans. This will help to determine the optimal dosing regimen and route of administration for 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid. Finally, further studies are needed to investigate the potential side effects of 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid and its long-term safety profile.

Synthesis Methods

The synthesis of 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid involves the condensation of 3,4-dimethylphenol with acetic anhydride to form 3,4-dimethylphenyl acetate. This intermediate is then reacted with 4-aminobenzoic acid to form the amide 4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoic acid. The final step involves the coupling of this amide with 2-aminobenzoic acid to form 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid.

Scientific Research Applications

2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid has also been shown to inhibit the production of prostaglandins, which are known to play a role in inflammation and pain. Due to its potential therapeutic applications, 2-[(4-{[(3,4-dimethylphenoxy)acetyl]amino}benzoyl)amino]benzoic acid has been studied for its use in the treatment of various diseases such as rheumatoid arthritis, osteoarthritis, and cancer.